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Compound of Interest

Compound Name: 2-Chloropyridine-4-carbothioamide

CAS No.: 91447-89-1

Cat. No.: B1369712

Get Quote

CAS Number: 53235-98-6 (Typical isomer reference) Formula: C₆H₅ClN₂S Molecular Weight:

~172.64 g/mol

Executive Safety Summary
From the Desk of the Senior Application Scientist:

Handling 2-Chloropyridine-4-carbothioamide requires a dual-threat awareness: you are

managing the acute toxicity associated with halogenated pyridines alongside the reactive

instability of the thioamide functional group.

Many researchers underestimate this compound, treating it as a generic organic solid. This is a

critical error. The chloropyridine core allows for rapid dermal absorption, while the thioamide

moiety presents a silent chemical risk: hydrogen sulfide (

) generation upon contact with acids.

This guide provides a self-validating disposal workflow designed to protect both the operator

and the facility's waste stream integrity.
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Hazard Identification & Causality
Before disposal, you must validate the waste profile. This compound is not "general trash."[1][2]

[3][4][5][6][7]

Hazard Class H-Code Causality & Mechanism

Acute Toxicity (Dermal/Oral) H310 / H301

The 2-chloropyridine core is

highly lipophilic, facilitating

rapid transport across the

stratum corneum. Treat as fatal

in contact with skin.

Skin/Eye Irritant H315 / H319

Thioamides are electrophilic;

they react with nucleophilic

residues in proteins

(cysteine/lysine), causing

contact dermatitis and mucosal

damage.

Reactivity Hazard EUH031

Critical: Thioamides hydrolyze

in acidic environments.

. This releases toxic hydrogen

sulfide gas.

Containment & Personal Protective Equipment
(PPE)
The "Swiss Cheese" Defense Model: Do not rely on a single barrier. Use a redundant system.

Primary Barrier (Gloves): Nitrile is generally acceptable for incidental splash, but Silver

Shield/4H laminate gloves are required for prolonged handling or spill cleanup due to the

high permeation potential of halogenated pyridines.

Respiratory: If the solid is friable (dusty), a N95 is insufficient. Use a P100 HEPA filter or

work exclusively within a certified fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chemdmart.com/public/assets/images/productDoc/2-chloropyridine-msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1925324939_2-ChloroPyridine-CASNO-109-09-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2576906&productDescription=2-CHLROPYRIDN-4-CARBXAMIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/types-of-waste?id=school-chemistry-labs
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/7%20Incompatable%20Chemical%20list.pdf?VersionId=JegKzW7i2WcMMAm_b2SQWrroW5WFfuHk
https://www.epa.gov/sites/default/files/2017-10/documents/chap-13-jul-2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vessel: Glass or HDPE (High-Density Polyethylene). Avoid metal spatulas or containers if

moisture is present, as thioamides can corrode metals, forming metal sulfides.

Disposal Workflow: The Decision Matrix
This protocol uses a "Pack and Ship" philosophy. Benchtop chemical deactivation (e.g.,

oxidation with bleach) is not recommended for this compound due to the risk of generating

sulfur dioxide (

) or chloramines.

Step-by-Step Disposal Procedure
A. Solid Waste (Pure Compound)

Segregation: Isolate from all acidic waste streams.

Packaging: Place the solid in a clear, wide-mouth HDPE jar.

Labeling: Mark clearly as "TOXIC SOLID, ORGANIC, HALOGENATED, SULFUR-

BEARING."

Why? The "Halogenated" tag ensures it goes to a high-temperature incinerator (required

to break the C-Cl bond). The "Sulfur-bearing" tag warns the disposal facility to manage

scrubber loads.

Secondary Containment: Seal the HDPE jar inside a clear plastic bag (zip-lock) before

placing it in the satellite accumulation area.

B. Liquid Waste (Mother Liquors/Solutions)
Solvent Check: Determine the primary solvent.

Stream Selection:

If solvent is halogenated (DCM, Chloroform): Combine into Halogenated Waste.

If solvent is non-halogenated (Methanol, Ethyl Acetate):STILL combine into Halogenated

Waste.
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Reasoning: The presence of the 2-chloropyridine solute contaminates the entire volume. It

must be treated as halogenated waste to prevent illegal discharge of halo-organics during

downstream fuel blending.

pH Check: Verify the waste container is Neutral or Alkaline (pH 7-10).

Critical Step: Never add this solution to an acidic waste carboy. If the waste stream is

acidic, neutralize it with saturated Sodium Bicarbonate (

) before adding the thioamide solution.

Visualized Decision Tree (Logic Flow)
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Waste: 2-Chloropyridine-4-carbothioamide

Physical State?

Solid / Powder Solution / Mother Liquor

Pack in HDPE Jar
(No Metal) Is the Waste Stream Acidic?

ACTION: Neutralize with NaHCO3

Yes (Risk of H2S)

Select Waste Stream

No (pH > 7)

HALOGENATED WASTE
(High Temp Incineration)

Must be Halogenated Stream

Label: TOXIC + SULFUR BEARING

Click to download full resolution via product page

Caption: Operational logic for segregating 2-Chloropyridine-4-carbothioamide waste. Note

the critical pH check for liquid waste to prevent gas generation.
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Emergency Spill Management
Scenario: 5g bottle dropped, powder dispersed on benchtop.

Evacuate & Ventilate: Clear the immediate area. Thioamide dust is a respiratory irritant.

Don PPE: Double nitrile gloves (or Silver Shield), lab coat, goggles, and N95/P100

respirator.

Dry Cleanup (Preferred):

Do NOT spray water directly on the powder (hydrolysis risk).

Cover the spill with an inert absorbent (Vermiculite or Sand) to minimize dust.

Gently sweep into a dustpan or scoop using a plastic tool.

Wet Wipe (Final Polish):

Once the bulk solid is removed, wipe the surface with a 10% bleach solution (oxidizes

trace thioamide), followed immediately by water.

Note: Collect all wipes as solid hazardous waste.

Storage Incompatibilities
To prevent future disposal emergencies, store this compound correctly.

Incompatible with: Strong Acids (releases

), Strong Oxidizers (fire/explosion risk), Acid Chlorides.

Storage Condition: Keep cold (

) and dry. Thioamides degrade over time, releasing sulfur; old bottles may have internal
pressure or smell of rotten eggs (

) upon opening. Open old containers inside a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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